Cas no 1855303-11-5 (1-Fluoro-3-({spiro[2.4]heptan-1-yl}amino)propan-2-ol)

• Product Name: 1-Fluoro-3-({spiro[2.4]heptan-1-yl}amino)propan-2-ol
• CAS No: 1855303-11-5
• MF: C₁₀H₁₈FNO
• MW: 187.25442647934
• CID: 5893550
• PubChem ID: 165780370
• Update Time: 2025-05-19

1-Fluoro-3-({spiro[2.4]heptan-1-yl}amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-({spiro[2.4]heptan-1-yl}amino)propan-2-ol
• 1855303-11-5
• EN300-1648564
• 1-Fluoro-3-({spiro[2.4]heptan-1-yl}amino)propan-2-ol

• Inchi： 1S/C10H18FNO/c11-6-8(13)7-12-9-5-10(9)3-1-2-4-10/h8-9,12-13H,1-7H2
• InChI Key： HNWPZFBYDIKJPQ-UHFFFAOYSA-N
• SMILES： FCC(CNC1CC21CCCC2)O

Computed Properties

• Exact Mass: 187.137242360g/mol
• Monoisotopic Mass: 187.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-Fluoro-3-({spiro[2.4]heptan-1-yl}amino)propan-2-ol

Introduction to 1-Fluoro-3-({spiro[2.4]heptan-1-yl}amino)propan-2-ol (CAS No. 1855303-11-5)

1-Fluoro-3-({spiro[2.4]heptan-1-yl}amino)propan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1855303-11-5, represents a unique structural motif that combines a fluorine atom with a spirocyclic amine and an alcohol functional group. The presence of these distinct chemical features makes it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The molecular structure of 1-fluoro-3-(spiro[2.4]heptan-1-yl}amino)propan-2-ol incorporates several key elements that contribute to its potential pharmacological properties. The fluorine atom, for instance, is known to enhance metabolic stability and binding affinity in many drug molecules. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. Additionally, the spirocyclic amine moiety introduces rigidity to the molecule, which can improve its interaction with biological targets such as enzymes and receptors.

The alcohol functional group at the 2-position of the propyl chain provides another layer of chemical diversity, enabling various modifications through derivatization reactions. This flexibility is advantageous for tailoring the compound's properties to meet specific therapeutic requirements. In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational stability and enhanced binding interactions with biological macromolecules. The combination of these structural elements in 1-fluoro-3-(spiro[2.4]heptan-1-yl}amino)propan-2-ol positions it as a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential biological activity. These tools allow researchers to predict how 1-fluoro-3-(spiro[2.4]heptan-1-yl}amino)propan-2-ol might interact with target proteins and enzymes, providing insights into its pharmacological profile before costly experimental synthesis and testing are undertaken. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling more efficient identification of lead compounds.

In the realm of medicinal chemistry, the development of new synthetic methodologies is essential for accessing structurally diverse compounds like 1-fluoro-3-(spiro[2.4]heptan-1-yl}amino)propan-2-ol. Recent publications have highlighted innovative synthetic routes that leverage transition metal catalysis and asymmetric transformations to construct complex spirocyclic frameworks efficiently. These advancements not only streamline the synthesis of this compound but also open up possibilities for generating analogues with tailored properties.

The pharmacological potential of 1-fluoro-3-(spiro[2.4]heptan-1-y}amino)propan--ol has been explored in several preclinical studies, where it has shown promise as a modulator of various biological pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and metabolic disorders. Such findings underscore its relevance as a starting point for developing novel therapeutic agents targeting these conditions.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated, given their widespread use in approved drugs due to their ability to modulate pharmacokinetic and pharmacodynamic properties favorably. The incorporation of fluorine into 1-fluoro--(spiro[24]heptan--yl}amino)propan--ol not only enhances its lipophilicity but also influences its electronic distribution, thereby affecting its binding mode to biological targets. These characteristics make it an attractive candidate for further optimization through structure-based drug design strategies.

As research in this field progresses, interdisciplinary collaborations between chemists, biologists, and computer scientists will be crucial for unlocking the full therapeutic potential of compounds like 1-fluoro--(spiro[24]heptan--yl}amino)propan--ol. By integrating experimental data with computational modeling and high-throughput screening technologies, researchers can accelerate the discovery process and bring new treatments to patients more rapidly than ever before.

The future directions for studying 1-fluoro--(spiro[24]heptan--yl}amino)propan--ol include further exploration of its mechanism of action and optimization of its pharmacological profile through structural modifications. Additionally, investigating its potential as a prodrug or scaffold for covalent inhibitors could open up new avenues for therapeutic intervention. The growing emphasis on precision medicine also suggests that such tailored compounds may find applications in personalized therapeutic strategies.